![molecular formula C21H21N3O2 B6541661 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-phenylethyl)acetamide CAS No. 1058227-13-6](/img/structure/B6541661.png)
2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-phenylethyl)acetamide
Description
2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-phenylethyl)acetamide is a useful research compound. Its molecular formula is C21H21N3O2 and its molecular weight is 347.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-[4-(4-methylphenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(2-phenylethyl)acetamide is 347.16337692 g/mol and the complexity rating of the compound is 556. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Antibacterial Activity
F5228-0292 has demonstrated antibacterial potential against various bacterial strains. Researchers have explored its efficacy in inhibiting bacterial growth and biofilm formation. By disrupting essential cellular processes, this compound could serve as a valuable candidate for novel antibacterial agents .
Antifungal Properties
In addition to its antibacterial effects, F5228-0292 exhibits antifungal activity. Studies have investigated its impact on fungal pathogens, including yeasts and molds. The compound’s mode of action involves interfering with fungal cell membranes or metabolic pathways .
Anti-HIV Activity
F5228-0292 has garnered attention for its anti-HIV potential. Researchers have evaluated its effects on HIV-1 and HIV-2 replication in acutely infected cells. While further studies are needed, this compound represents a promising avenue in the search for new anti-HIV agents .
Anti-Inflammatory Properties
The compound’s structure suggests anti-inflammatory activity. By modulating immune responses or inhibiting pro-inflammatory mediators, F5228-0292 may contribute to managing inflammatory conditions .
Cytotoxic Effects
Studies have explored F5228-0292’s cytotoxicity against various cell lines. Its impact on cancer cells and other proliferating cell types warrants further investigation. Understanding its mechanisms of action could lead to potential anticancer therapies .
Design of Bioactive Compounds
The 4,5-disubstituted-3-mercaptotriazolic nucleus, to which F5228-0292 belongs, plays a crucial role in designing bioactive molecules. Researchers have used this scaffold to create compounds with diverse biological activities. These include not only antibacterial and antifungal effects but also potential applications in other areas such as antiviral and anti-inflammatory research .
properties
IUPAC Name |
2-[4-(4-methylphenyl)-6-oxopyrimidin-1-yl]-N-(2-phenylethyl)acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N3O2/c1-16-7-9-18(10-8-16)19-13-21(26)24(15-23-19)14-20(25)22-12-11-17-5-3-2-4-6-17/h2-10,13,15H,11-12,14H2,1H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XJLSVRQGSPUACK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=CC(=O)N(C=N2)CC(=O)NCCC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6-oxo-4-(p-tolyl)pyrimidin-1(6H)-yl)-N-phenethylacetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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